Cas no 499774-02-6 (3H-1,2-Dithiol-3-one, 5-(3-nitrophenyl)-)

3H-1,2-Dithiol-3-one, 5-(3-nitrophenyl)- structure
499774-02-6 structure
Product Name:3H-1,2-Dithiol-3-one, 5-(3-nitrophenyl)-
CAS No:499774-02-6
MF:C9H5NO3S2
MW:239.270899534225
CID:1541629
Update Time:2024-08-23

3H-1,2-Dithiol-3-one, 5-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2-Dithiol-3-one, 5-(3-nitrophenyl)-
    • Inchi: 1S/C9H5NO3S2/c11-9-5-8(14-15-9)6-2-1-3-7(4-6)10(12)13/h1-5H
    • InChI Key: VLBWNVDUSIBSHE-UHFFFAOYSA-N
    • SMILES: S1C(C2=CC=CC([N+]([O-])=O)=C2)=CC(=O)S1

Computed Properties

  • Exact Mass: 238.97115

Experimental Properties

  • Density: 1.579±0.06 g/cm3(Predicted)
  • Boiling Point: 443.3±55.0 °C(Predicted)
  • PSA: 60.21
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.